Cas no 49716-18-9 (6-Chloro-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-Chloro-1,2,3,4-tetrahydroquinoline
• CAS No: 49716-18-9
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• MDL: MFCD09034966
• CID: 838868
• Update Time: 2025-11-02

6-Chloro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1,2,3,4-tetrahydroquinoline
• 6-Chlor-1,2,3,4-tetrahydro-chinolin
• 6-chloro-1,2,3,4-tetrahydro-quinoline
• 6-chlorotetrahydroquinolin
• chlorotetrahydroquinoline
• Quinoline, 6-chloro-1,2,3,4-tetrahydro-
• PASUADIMFGAUDB-UHFFFAOYSA-N
• RP10415
• MB06841
• AB0025118
• W6526
• ST24029710
• AM20040568

• MDL： MFCD09034966
• Inchi： 1S/C9H10ClN/c10-8-3-4-9-7(6-8)2-1-5-11-9/h3-4,6,11H,1-2,5H2
• InChI Key： PASUADIMFGAUDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCCN2

Computed Properties

• Exact Mass: 167.05000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• XLogP3: 2.9
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03000
• LogP: 2.83610

6-Chloro-1,2,3,4-tetrahydroquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-Chloro-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 6-Chloro-1,2,3,4-tetrahydroquinoline (CAS No. 49716-18-9): Properties, Applications, and Industry Insights

6-Chloro-1,2,3,4-tetrahydroquinoline (CAS No. 49716-18-9) is a halogenated heterocyclic compound with a molecular formula of C₉H₁₀ClN. This tetrahydroquinoline derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. The presence of a chloro substituent at the 6-position enhances its reactivity, making it a valuable intermediate for synthesizing complex molecules. Recent studies highlight its potential in drug discovery, particularly in modulating central nervous system (CNS) targets, aligning with the growing demand for neuroactive compounds in treating neurological disorders.

The compound’s physicochemical properties include a molecular weight of 167.63 g/mol, a boiling point of approximately 280°C, and moderate solubility in organic solvents like ethanol and dichloromethane. Its stability under ambient conditions makes it suitable for industrial-scale applications. Researchers frequently search for "6-Chloro-1,2,3,4-tetrahydroquinoline synthesis" or "CAS 49716-18-9 suppliers," reflecting its commercial relevance. Notably, its role in developing antimalarial and antidepressant analogs has been explored, coinciding with global health trends emphasizing infectious disease and mental health therapeutics.

In the context of green chemistry, advancements in catalytic methods for synthesizing halogenated tetrahydroquinolines have reduced environmental impact. A 2023 study demonstrated a solvent-free approach using recyclable catalysts, addressing the industry’s shift toward sustainable synthesis. This aligns with frequent queries like "eco-friendly heterocyclic compound production" or "green synthesis of CAS 49716-18-9." Furthermore, the compound’s structure-activity relationship (SAR) is a hot topic in medicinal chemistry forums, as minor modifications can yield derivatives with enhanced bioactivity.

From a commercial perspective, 6-Chloro-1,2,3,4-tetrahydroquinoline is listed by specialty chemical vendors with >98% purity, catering to R&D and bulk manufacturing. Its pricing trends correlate with raw material availability, particularly chlorination reagents. Analytical techniques like HPLC and GC-MS are standard for quality control, ensuring compliance with pharmacopeial standards. Discussions on platforms like ResearchGate often focus on "scaling up 49716-18-9 production" or "regulatory guidelines for quinoline derivatives," underscoring its industrial importance.

Emerging applications include its use in organic electronics, where its electron-rich core contributes to charge transport in semiconductors. This intersects with the booming interest in "quinoline-based materials for OLEDs." Safety data sheets (SDS) emphasize standard lab precautions, though it is not classified as a hazardous substance under major regulatory frameworks. As AI-driven drug discovery accelerates, computational studies predicting the binding affinity of 6-Chloro-THQ analogs are gaining traction, answering queries like "machine learning in quinoline drug design."

In summary, 6-Chloro-1,2,3,4-tetrahydroquinoline (CAS No. 49716-18-9) exemplifies the intersection of traditional organic chemistry and modern technological demands. Its multifaceted applications—from pharmaceuticals to materials science—coupled with sustainable synthesis innovations, position it as a compound of enduring scientific and industrial value.